Cas no 329709-92-4 (2-Butenoic acid, 4-oxo-4-(2-pyrimidinylamino)-)

2-Butenoic acid, 4-oxo-4-(2-pyrimidinylamino)- structure
329709-92-4 structure
Product Name:2-Butenoic acid, 4-oxo-4-(2-pyrimidinylamino)-
CAS No:329709-92-4
MF:C8H7N3O3
MW:193.159481287003
CID:1454620
Update Time:2024-08-25

2-Butenoic acid, 4-oxo-4-(2-pyrimidinylamino)- Chemical and Physical Properties

Names and Identifiers

    • 2-Butenoic acid, 4-oxo-4-(2-pyrimidinylamino)-
    • Inchi: 1S/C8H7N3O3/c12-6(2-3-7(13)14)11-8-9-4-1-5-10-8/h1-5H,(H,13,14)(H,9,10,11,12)
    • InChI Key: SPOFPHPGESYASY-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C=CC(=O)NC1=NC=CC=N1

Computed Properties

  • Exact Mass: 193.04881

Experimental Properties

  • Density: 1.483±0.06 g/cm3(Predicted)
  • PSA: 92.18
  • pka: 3.40±0.10(Predicted)
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